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The table below summarizes the core chemical and biological information for Obtusalin found in the

available literature:

Property Details

IUPAC Name Not specified in search results

CAS Registry
Number

125164-64-9 [1]

Classification Triterpenoid [2]

Natural Source Initially isolated from Plumeria obtusa [3]; also found in Rhododendron dauricum
L. [2]

UV Absorption 210 nm [1]

Reported
Bioactivity

Antibacterial activity [1]; Inhibits NO production in LPS-induced RAW 264.7 cells
(a model for anti-inflammatory activity) [2]

Experimental Context and Workflows

While the search results do not contain the detailed experimental protocols for Obtusalin's isolation and

characterization, they point to general methodologies used in related research.
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Isolation and Identification: The general process involves extracting plant material with solvents,

followed by chromatographic separation to isolate individual compounds. Structures are elucidated
using spectroscopic techniques [2] [4]. Obtusalin was identified alongside other triterpenoids like

ursolic acid and oleanolic acid using these methods [2].
Bioactivity Assays: The reported antibacterial activity was likely assessed using standard assays to

test efficacy against bacterial strains [1]. Its inhibition of Nitric Oxide (NO) production was measured
in LPS-induced RAW 264.7 macrophage cells, a common model for screening anti-inflammatory

compounds [2].

The following diagram outlines this general characterization workflow for a natural product like Obtusalin.
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General workflow for the isolation and characterization of natural products like Obtusalin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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